Cas no 2248272-63-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 2248272-63-9
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 6341634
• PubChem ID: 165728276
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate
• EN300-6516577
• 2248272-63-9

• Inchi： 1S/C17H17N3O4/c1-17(2,3)13-9-12(19(4)18-13)16(23)24-20-14(21)10-7-5-6-8-11(10)15(20)22/h5-9H,1-4H3
• InChI Key： MNPHPTCMYGJBLI-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C(C)(C)C)=NN1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2248272-63-9): An Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2248272-63-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of isoindole derivatives and features a unique structural arrangement that includes a 1,3-dioxo group, a 3-tert-butyl substituent, and a 1-methyl pyrazole moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate has been extensively studied in the literature. One of the most common synthetic routes involves the reaction of 3-tert-butyl-1-methylpyrazole-5-carboxylic acid with an appropriate isoindole derivative under controlled conditions. This process typically involves the formation of an ester bond between the carboxylic acid and the isoindole moiety, resulting in the desired product with high yields and purity.

In terms of its physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate is a white crystalline solid with a melting point ranging from 140°C to 145°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical and preparative techniques.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-tert-butyl-1-methylpyrazole-5-carboxylate has been the subject of numerous studies. Recent research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to scavenge reactive oxygen species (ROS) effectively, thereby protecting cells from oxidative stress.

Beyond its anti-inflammatory and antioxidant activities, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y< >< >< >< >< >< >< >< >< >< >< >< >< >< >< >< >< >< >< *l* strong>-< strong >*y* strong >*l* strong >*e* strong >*l* strong >*e* strong >*l* strong >*e* strong >*l* strong >*e* strong >*l* strong >*e* strong > (CAS No. 2248272 -63 -9) has also shown promise in neuroprotective applications. Studies have indicated that it can protect neuronal cells from apoptosis induced by various neurotoxic agents such as β -amyloid peptides and hydrogen peroxide. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

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The safety profile of ***************carboxylate (CAS No. 2248272 -63 -9) is another important aspect that has been investigated. Toxicological studies have indicated that it is well tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion,